Cas no 1805132-81-3 (2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine
• CAS No: 1805132-81-3
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4854456
• Update Time: 2025-06-13

2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-5(8)4-3(12(13)14)1-2(9)6(10)11-4/h1,5H,(H2,10,11)
• InChI Key： KVMUXCOHWWFEQF-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C(F)F)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine

Introduction to 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine (CAS No. 1805132-81-3)

2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine, with the chemical identifier CAS No. 1805132-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl group, an iodine substituent, and a nitro group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine contribute to its unique reactivity and binding properties. The amino group at the 2-position provides a site for hydrogen bonding and can be further functionalized through various chemical reactions such as acylation, alkylation, or coupling with other bioactive molecules. The difluoromethyl group at the 6-position is a common pharmacophore that enhances metabolic stability and bioavailability, making it an attractive moiety in drug design. Additionally, the iodine substituent at the 3-position serves as a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in the synthesis of complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of nitropyridines in the development of novel therapeutic agents. Studies have demonstrated that nitropyridines exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The nitro group in particular plays a crucial role in modulating the biological activity of these compounds by influencing their electronic properties and interactions with biological targets. For instance, the nitro group can be reduced to an amine under specific conditions, leading to the formation of new pharmacophores with altered biological profiles.

In the context of drug discovery, 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine represents a valuable building block for designing small-molecule inhibitors targeting various disease-related pathways. The iodine atom at the 3-position allows for facile introduction of aryl or heteroaryl groups through palladium-catalyzed cross-coupling reactions, enabling the generation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

One particularly promising area of research involves the use of 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By modifying the structure of this compound to improve its binding affinity and selectivity for specific kinases, researchers can develop novel therapeutic agents with enhanced efficacy and reduced side effects. The combination of computational modeling and experimental validation has been instrumental in optimizing such kinase inhibitors.

The difluoromethyl group in 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine is another key feature that contributes to its utility in drug design. This moiety has been shown to improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. Furthermore, it can enhance binding interactions by increasing lipophilicity and electronic effects at key binding sites on biological targets. These properties make it an attractive component in the design of next-generation drugs targeting a wide range of diseases.

Recent studies have also explored the use of 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine as a precursor for radiolabeled compounds used in diagnostic imaging and therapeutic applications. The iodine atom can be readily labeled with radioisotopes such as iodine-125 or iodine-131, allowing for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging studies. Such radiolabeled compounds are valuable tools for visualizing disease processes and monitoring treatment responses in patients.

The versatility of 2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science applications due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them useful in catalysis, luminescent materials, and sensors.

In conclusion,2-Amino-6-(difluoromethyl)-3-iodo-5-nitropyridine (CAS No. 1805132-81-3) is a multifunctional compound with broad applications in pharmaceutical chemistry and beyond. Its structural features enable diverse chemical modifications and biological evaluations, making it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow.